N-(4-bromo-2-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide

• Molecular Formula: C24H20BrN3O3S
• Molecular Weight: 510.4 g/mol
• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-[3-(4-methoxyphenyl)-4-oxoquinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H20BrN3O3S/c1-15-13-16(25)7-12-20(15)26-22(29)14-32-24-27-21-6-4-3-5-19(21)23(30)28(24)17-8-10-18(31-2)11-9-17/h3-13H,14H2,1-2H3,(H,26,29)
• InChI Key: JEPJAJWQNNJROU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2C4=CC=C(C=C4)OC

Description

N-(4-bromo-2-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide is a heterocyclic acetamide derivative featuring a quinazolinone core substituted with a 4-methoxyphenyl group at position 3 and a sulfanyl-acetamide moiety at position 2. The acetamide nitrogen is further substituted with a 4-bromo-2-methylphenyl group. The presence of electron-withdrawing (bromo) and electron-donating (methoxy) groups may influence its electronic properties and intermolecular interactions, as seen in similar derivatives .

Biological Activity

N-(4-bromo-2-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its anticancer, antimicrobial, and other therapeutic properties.

Chemical Structure and Properties

The compound can be represented by the following structural formula:

$$\text{C}_{26}\text{H}_{24}\text{Br}\text{N}_3\text{O}_3\text{S}_2$$

Molecular Characteristics

Property	Value
Molecular Formula	C26H24BrN3O3S2
Molecular Weight	558.5 g/mol
IUPAC Name	N-(4-bromo-2-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide

Biological Activity Overview

Research has indicated that compounds similar to N-(4-bromo-2-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide exhibit various biological activities. Notably, studies have highlighted its potential as an anticancer agent and its effectiveness against bacterial infections.

Anticancer Activity

A significant body of research has focused on the anticancer properties of related Mannich bases, which share structural similarities with this compound. For example, Mannich bases have demonstrated cytotoxic effects against various cancer cell lines including HeLa (cervical), HepG2 (liver), and A549 (lung) cells. The mechanism of action often involves the induction of apoptosis and inhibition of cell proliferation through interaction with specific molecular targets such as enzymes and receptors .

Case Study: Cytotoxicity Evaluation
In a study evaluating the cytotoxic effects of similar compounds, it was found that certain derivatives exhibited IC50 values significantly lower than standard chemotherapeutic agents like 5-fluorouracil, indicating a promising therapeutic index for further development .

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Research into Mannich bases has shown activity against various bacterial strains, including those resistant to conventional antibiotics. The presence of the sulfanyl group is particularly noteworthy as it may enhance the compound's ability to penetrate bacterial membranes and disrupt cellular functions .

The proposed mechanism of action for N-(4-bromo-2-methylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide involves:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in cancer cell metabolism.
• Receptor Modulation : It could interact with specific receptors that regulate cell growth and survival pathways.
• Induction of Apoptosis : Similar compounds have been shown to induce programmed cell death in cancer cells through mitochondrial pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitutions on the Quinazolinone Core

The quinazolinone core is a common scaffold in several analogs. Key variations include:

Compound	Quinazolinone Substituent	Acetamide Substituent	Molecular Formula	Key Structural Notes	Reference
Target Compound	4-Methoxyphenyl	4-Bromo-2-methylphenyl	C₂₄H₂₀BrN₃O₃S	Methoxy enhances electron density; bromo aids in hydrophobic interactions .
2-{[3-(4-Bromophenyl)-4-oxoquinazolin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide	4-Bromophenyl	3,4-Dimethylphenyl	C₂₄H₂₀BrN₃O₂S	Bromophenyl increases steric bulk; dimethyl groups may hinder packing .
2-{[3-(4-Chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(2,6-dibromo-4-methylphenyl)acetamide	4-Chlorophenyl	2,6-Dibromo-4-methylphenyl	C₂₃H₁₅Br₂ClN₃O₂S	Chloro and dibromo substituents enhance halogen bonding potential .
2-[(3-Allyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-chloro-2-methylphenyl)acetamide	Allyl	4-Chloro-2-methylphenyl	C₂₁H₁₈ClN₃O₂S	Allyl group introduces flexibility; chloro improves lipophilicity .

Heterocyclic Core Modifications

Replacement of the quinazolinone core with triazole or diazaspiro systems alters conformational stability:

Compound	Core Structure	Key Functional Groups	Molecular Formula	Pharmacological Implications	Reference
N-(4-Bromo-2-methylphenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	1,2,4-Triazole	Chlorophenyl, Methylphenyl	C₂₄H₂₀BrClN₄OS	Triazole cores may enhance metabolic stability .
N-(4-Bromo-3-methylphenyl)-2-{[3-(4-methylphenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide	Diazaspiro[4.5]decadiene	Methylphenyl, Bromo-methylphenyl	C₂₄H₂₆BrN₃OS	Spiro systems restrict rotation, potentially improving target selectivity .

Structural and Crystallographic Insights

• Dihedral Angles: In analogs like N-(4-bromophenyl)-2-arylacetamides, dihedral angles between aromatic rings (e.g., 66.4° in C14H10BrF2NO) influence molecular planarity and crystal packing .
• Hydrogen Bonding : Weak C–H···O/F interactions and N–H···O hydrogen bonds stabilize crystal structures, as observed in N-(4-bromo-3-methylphenyl) derivatives .
• Bond Length Variations : The C–Br bond in the target compound (1.8907 Å) aligns with similar derivatives (1.91 Å in N-(4-bromophenyl)acetamide), suggesting consistent electronic effects .

Q & A

Q. What are the optimal synthetic routes for this compound, and how can reaction conditions be systematically optimized?

The synthesis involves multi-step reactions, typically starting with the formation of the quinazolinone core followed by sulfanyl-acetamide coupling. Key steps include:

• Quinazolinone formation : Cyclocondensation of anthranilic acid derivatives with 4-methoxyphenyl isocyanate under reflux in acetic acid .
• Sulfanyl linkage : Thiolation using Lawesson’s reagent or NaSH, followed by nucleophilic substitution with 2-chloroacetamide intermediates .
• Optimization : Reaction yields are improved by controlling temperature (60–100°C), solvent polarity (DMF or DMSO), and catalysts (e.g., K₂CO₃). Purity is ensured via column chromatography and recrystallization .

Q. Which spectroscopic and chromatographic techniques are critical for structural characterization?

• NMR spectroscopy : ¹H/¹³C NMR confirms regiochemistry of the bromo-methylphenyl and methoxyphenyl groups. Aromatic protons in the quinazolinone core appear as distinct doublets (δ 7.2–8.5 ppm) .
• HPLC-MS : Validates molecular weight (e.g., [M+H]⁺ at m/z ~570) and monitors reaction progress .
• X-ray crystallography : Resolves ambiguity in sulfanyl-acetamide conformation using SHELXL refinement with high-resolution data (<1.0 Å) .

Q. What functional groups dictate its chemical reactivity and biological interactions?

• Sulfanyl (-S-) bridge : Participates in disulfide exchange or oxidation to sulfonates, influencing redox activity .
• Acetamide moiety : Acts as a hydrogen-bond donor, critical for target binding (e.g., enzyme active sites) .
• Quinazolinone core : The 4-oxo group facilitates π-π stacking with aromatic residues in biological targets .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data (e.g., varying IC₅₀ values)?

Contradictions arise from assay variability (e.g., cell line specificity, incubation time). Methodological solutions include:

• Orthogonal assays : Compare enzymatic inhibition (e.g., kinase assays) with cell viability (MTT assays) .
• Dose-response normalization : Use standardized positive controls (e.g., doxorubicin for cytotoxicity) .
• Meta-analysis : Pool data from multiple studies, adjusting for covariates like solvent (DMSO vs. ethanol) .

Q. What strategies are effective for crystallographic refinement challenges (e.g., twinning or disorder)?

• High-resolution data : Collect at synchrotron sources (λ = 0.7–1.0 Å) to resolve sulfanyl-acetamide torsional angles .
• Twinning analysis : Use SHELXL’s TWIN/BASF commands to model pseudo-merohedral twinning .
• Disordered moieties : Apply PART/SUMP restraints for flexible bromophenyl groups .

Q. How to design SAR studies to identify pharmacophoric elements?

• Systematic substitution : Replace the 4-methoxyphenyl group with electron-withdrawing (e.g., -NO₂) or donating (-OH) groups to assess activity trends .
• Fragment-based screening : Use the quinazolinone core as a scaffold, testing derivatives in kinase inhibition assays .
• Computational docking : Map electrostatic surfaces (e.g., Schrödinger’s Glide) to predict binding to ATP pockets .

Q. What experimental approaches validate target engagement in cellular models?

• Competitive binding assays : Use fluorescent probes (e.g., FITC-labeled analogs) to quantify displacement in live cells .
• CRISPR knockdown : Compare activity in wild-type vs. target gene KO cell lines .
• CETSA : Monitor thermal stabilization of target proteins via Western blot .

Methodological Tables

Q. Table 1: Key Synthetic Optimization Parameters

Parameter	Optimal Range	Impact on Yield/Purity
Temperature	60–80°C (thiolation)	Prevents decomposition
Solvent	DMF (polar aprotic)	Enhances nucleophilicity
Catalyst	K₂CO₃ (base)	Accelerates SN2 substitution
Purification	Silica gel chromatography (EtOAc/hexane)	Removes diastereomers

Q. Table 2: Resolving Data Contradictions

Issue	Method	Example Application
Variable IC₅₀	Normalize to Z’-score	Compare cytotoxicity across cell lines
Assay interference	Use label-free (SPR)	Confirm direct binding
Solvent effects	Standardize to ≤0.1% DMSO	Reduce false positives